Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

Catalog No. Product Name CAS No. Price
VC027171 N-Glycolyl Neuraminic Acid 1113-83-3 Inquiry
VC027025 5-Bromo-4-chloro-3-indolyl β-D-glucuronide, Cyclohexylammonium Salt 114162-64-0 Inquiry
VC027163 D-Glucal 13265-84-4 Inquiry
VC027019 N-Biotinylaminoethyl Methanethiosulfonate 162758-04-5 Inquiry
VC027197 3-(4-Hydroxyphenyl)propionitrile 17362-17-3 Inquiry
VC027159 D-Galactosamine, Hydrochloride 1772-03-8 Inquiry
VC027155 D-Galactal 21193-75-9 Inquiry
VC027143 5-Fluoroorotic Acid Monohydrate 220141-70-8 Inquiry
VC027191 4-Hydroxy-6-mercaptopyrazolo[3,4-d]pyrimidine 24521-76-4 Inquiry
VC027027 Bromo 2,3,4,6-Tetra-O-acetyl-α-D-galactopyranoside(Stabilized with 2per cent (wt/wt) CaCO3) 3068-32-4 Inquiry
VC027147 5-Fluoro Uridine 316-46-1 Inquiry
VC027179 (E,E)-2,4-Heptadien-1-ol 33467-79-7 Inquiry
VC027177 1-Heptadecyl Bromide 3508-00-7 Inquiry
VC027145 N,N-dimethyl-2-Quinoxalinamine 35552-76-2 Inquiry
VC027157 D-Galactal Triacetate 4098-06-0 Inquiry
VC027189 Nω-Hydroxy-L-arginine Monoacetate 53598-01-9 Inquiry
VC027149 D-Fructose 57-48-7 Inquiry
VC027029 Bromo 2,3,4,6-Tetra-O-acetyl-α-D-glucopyranoside 572-09-8 Inquiry
VC027153 D,L-Gabaculine, Hydrochloride 59556-17-1 Inquiry
VC027169 β-D-Glucose Pentaacetate 604-69-3 Inquiry
VC027031 Bromotrimethylammoniumbimane Bromide 71418-45-6 Inquiry
VC027023 5-Bromo-4-chloro-3-indolyl β-D-Galactopyranoside 7240-90-6 Inquiry
VC027151 A23187, 4-Bromo 76455-48-6 Inquiry
VC027165 β-D-Glucosamine Pentaacetate 7772-79-4 Inquiry
VC027035 Norfloxacin lactate 97867-34-0 Inquiry


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